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Compound of Interest

Compound Name: Benzyl chloroacetate

Cat. No.: B094811

Ensuring the safe and compliant disposal of benzyl chloroacetate is critical for laboratory
safety and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to handle and dispose of this chemical
responsibly. Adherence to these protocols is essential to minimize risks and comply with
regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all necessary personal protective
equipment (PPE) is worn. Benzyl chloroacetate is a hazardous substance that can cause
skin, eye, and respiratory irritation.[1][2][3][4]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[2]

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity before use.[2]

o Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[2]

» Respiratory Protection: If working in an area with insufficient ventilation or potential for vapor
inhalation, use a full-face respirator with appropriate cartridges (type ABEK as per EN
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14387).[5]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[2] Avoid

direct contact with skin and eyes, and do not inhale vapors or mists.[2][5]

Quantitative Data Summary

The following table summarizes the key physical, chemical, and safety data for benzyl

chloroacetate.

Property Value Citations

CAS Number 140-18-1 [1]

Molecular Formula CoHoCIO2 [1]

Molecular Weight 184.62 g/mol [1]
Colorless to light yellow,

Appearance ) ] o [1][6]
slightly viscous liquid

Boiling Point 90 °C @ 1 mmHg [1]

Density 1.215 g/mL at 25 °C [1]

Flash Point 113 °C (235.4 °F) - closed cup [5]
Insoluble in water; Soluble in

Solubility alcohol, oils, and organic [1][6]

solvents

GHS Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause
respiratory irritation)

[1]

WGK (Water Hazard Class)

3 (Highly hazardous for water)

[1]

Step-by-Step Disposal Protocol
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The primary recommended method for the disposal of benzyl chloroacetate is through a

licensed hazardous waste disposal company. Do not attempt to dispose of this chemical down

the drain or with general laboratory waste.[2][7]

Experimental Protocol: Small Spill Neutralization and Cleanup

This protocol is intended for minor spills. For large spills, evacuate the area and contact your

institution's environmental health and safety (EHS) department immediately.

Ensure Safety: Make sure you are wearing the appropriate PPE as described above.
Contain the Spill: Prevent the spill from spreading. Do not let the product enter drains.[2][8]

Absorb the Liquid: Cover the spill with an inert absorbent material such as vermiculite, dry
sand, or a commercial chemical absorbent like Chemizorb®.[2][8]

Collect the Waste: Carefully scoop the absorbed material into a suitable, sealable, and
properly labeled hazardous waste container.[2]

Clean the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
acetone), and place the cloth in the same hazardous waste container.

Dispose of Contaminated Materials: All contaminated materials, including gloves and
absorbent pads, must be placed in the hazardous waste container.[2]

Container Labeling and Storage: Seal the container tightly. Label it clearly as "Hazardous
Waste: Benzyl Chloroacetate" and include the date and any other information required by
your institution. Store the container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials like strong oxidizing agents.[5]

Disposal of Unused Product and Contaminated Containers

e Unused Product: Unused or waste benzyl chloroacetate should be collected in its original

container or a compatible, labeled hazardous waste container. Do not mix it with other waste
streams unless specifically instructed to do so by your EHS department.
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o Contaminated Packaging: Empty containers that held benzyl chloroacetate should be
treated as hazardous waste and disposed of as the unused product.[2] Do not rinse the
containers into the drain.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of benzyl chloroacetate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b094811?utm_src=pdf-body
https://www.chemicalbook.com/msds/benzyl-2-chloroacetate.pdf
https://www.benchchem.com/product/b094811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation & Assessment

Identify Benzyl Chloroacetate for Disposal

'

Consult Safety Data Sheet (SDS)

,

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Disposal Procedure

Is it a small spill or waste product?

Absorb with inert material
(e.g., vermiculite, sand)

N,

Collect in a designated,
labeled hazardous waste container

'

Store waste container in a
secure, ventilated area

Waste Product Do NOT pour down the drain

Arrange for pickup by a
licensed hazardous waste disposal service

Document waste disposal
(maintain records)

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl Chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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